![molecular formula C10H7ClN2O2 B1395472 2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone CAS No. 383147-07-7](/img/structure/B1395472.png)
2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone
Overview
Description
2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone, also known as CHP, is a hydrophilic, crystalline, and highly lipophilic compound that has been widely studied for its potential use in a variety of scientific applications. CHP has been identified as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and diabetes. In addition, it has been studied for its potential use as a drug delivery system and as a diagnostic marker.
Scientific Research Applications
2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone has been studied for its potential use in a variety of scientific applications. It has been identified as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and diabetes. In addition, it has been studied for its potential use as a drug delivery system and as a diagnostic marker. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases, as well as for its potential use in the treatment of viral infections.
Mechanism of Action
2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone has been found to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is responsible for the conversion of dihydrofolate to tetrahydrofolate. This inhibition results in the accumulation of dihydrofolate, which can then be used as an alternative substrate for the enzyme thymidylate synthase (TS). This enzyme is responsible for the synthesis of thymidine monophosphate, which is an essential component of DNA and RNA. The inhibition of DHFR by this compound results in the inhibition of DNA and RNA synthesis, which can lead to the death of cells.
Biochemical and Physiological Effects
This compound has been found to bind to the enzyme DHFR and inhibit its activity, resulting in the accumulation of dihydrofolate. This accumulation of dihydrofolate can lead to an increase in the levels of thymidine monophosphate, which can lead to an increase in DNA and RNA synthesis. In addition, this compound has been found to inhibit the enzyme thymidylate synthase, which can lead to the inhibition of thymidine monophosphate synthesis and the inhibition of DNA and RNA synthesis.
Advantages and Limitations for Lab Experiments
The main advantage of 2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone is its ability to inhibit DHFR and thymidylate synthase, resulting in the inhibition of DNA and RNA synthesis. This inhibition can be used to study the effects of DNA and RNA synthesis inhibition on cell growth and development. The main limitation of this compound is its limited solubility in water, which can make it difficult to use in lab experiments. In addition, this compound has a high toxicity, which can make it difficult to use in lab experiments.
Future Directions
The potential applications of 2-(3-chlorophenyl)-5-hydroxy-3(2H)-pyridazinone are numerous and include its potential use as a therapeutic agent, drug delivery system, and diagnostic marker. In addition, further research is needed to explore the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases, as well as its potential use in the treatment of viral infections. Finally, further research is needed to explore the potential toxicity of this compound and to develop safer and more effective methods of delivery.
Properties
IUPAC Name |
2-(3-chlorophenyl)-5-hydroxypyridazin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O2/c11-7-2-1-3-8(4-7)13-10(15)5-9(14)6-12-13/h1-6,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVIYLHSBBUWPFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C(=O)C=C(C=N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.